Cas no 511272-51-8 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid)

(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid is a fluorinated Fmoc-protected amino acid derivative used in peptide synthesis and pharmaceutical research. The compound features a chiral (R)-configuration at the α-carbon, ensuring stereochemical precision in peptide assembly. The 3-fluorophenyl substituent enhances metabolic stability and binding affinity in bioactive peptides, while the Fmoc group provides orthogonal protection for amine functionality during solid-phase synthesis. Its carboxylic acid moiety allows for efficient coupling with resin-bound peptides. This derivative is particularly valuable in the development of fluorinated peptidomimetics and targeted therapeutics, offering improved resistance to enzymatic degradation. High purity and well-defined stereochemistry make it suitable for demanding applications in medicinal chemistry and bioconjugation.
(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid structure
511272-51-8 structure
Product Name:(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid
CAS No:511272-51-8
MF:C24H20FNO4
MW:405.418310165405
MDL:MFCD03428032
CID:934817
PubChem ID:2761715
Update Time:2025-09-28

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-fluorophenyl)propanoic acid
    • FMOC-(R)-3-AMINO-3-(3-FLUORO-PHENYL)-PROPIONIC ACID
    • Fmoc-(R)-3-Amino-3-(3-fluorophenyl)-propionic acid
    • FMOC-(R)-3-AMINO-3-(3-FLUOROPHENYL)PROPIONIC ACID,
    • Fmoc-D-β-Phe(3-F)-OH
    • Fmoc-3-Fluoro-D-b-phenylalanine
    • (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid
    • MFCD03428032
    • A50476
    • 511272-51-8
    • fmoc-(R)-3-amino-3-(3-fluoro-phenyl)-propionic acid, AldrichCPR
    • (R)-Fmoc-beta-Phe(3-F)-OH
    • fmoc-(r)-3-amino-3-(3-fluorophenyl)propanoic acid
    • (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(3-fluorophenyl)propanoic acid
    • DTXSID80375869
    • PS-12362
    • (3R)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(3-FLUOROPHENYL)PROPANOIC ACID
    • Fmoc-(R)-3-amino-3-(3-fluorophenyl)propionic acid
    • CS-0181521
    • Fmoc-R-3-Amino-3-(3-fluorophenyl)-propionic acid
    • AKOS015948930
    • (3R)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-fluorophenyl)propanoic acid
    • AC-25390
    • EN300-1162994
    • MDL: MFCD03428032
    • Inchi: 1S/C24H20FNO4/c25-16-7-5-6-15(12-16)22(13-23(27)28)26-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)/t22-/m1/s1
    • InChI Key: ZZERQNLGPZUNLM-JOCHJYFZSA-N
    • SMILES: FC1=CC=CC(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 405.13800
  • Monoisotopic Mass: 405.13763628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 5.27110

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid Pricemore >>

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Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid

Compound CAS No. 511272-51-8: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic Acid

The compound with CAS No. 511272-51-8, named (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-fluorophenyl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl moiety, and a propanoic acid backbone. The Fmoc group is a well-known protecting group in peptide synthesis, while the fluorophenyl substituent introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, leveraging stereocontrolled reactions to achieve the desired (3R) configuration. The synthesis typically involves multi-step processes, including nucleophilic substitutions, amide bond formations, and stereochemical control measures. The incorporation of the fluorenylmethoxycarbonyl group not only serves as a protective measure during synthesis but also imparts unique photophysical properties to the molecule, making it a candidate for applications in fluorescence-based assays and sensors.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), where it protects the amino terminus of amino acids during the synthesis process. The presence of the fluorophenyl group adds an additional layer of functionality, enabling researchers to study the effects of fluorine substitution on peptide stability, solubility, and bioavailability. Recent studies have demonstrated that fluorinated aromatic groups can enhance drug-like properties such as lipophilicity and metabolic stability, making this compound a valuable asset in drug discovery pipelines.

Beyond its role in peptide synthesis, this compound has also been explored for its potential in materials science. The combination of the Fmoc group and the fluorophenyl substituent creates a molecule with unique electronic properties that could be harnessed in organic electronics or optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could find applications in surface modification and nanotechnology.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. The fluorophenyl group is known to modulate enzyme-substrate interactions due to its electron-withdrawing nature and steric bulk. These findings suggest that further optimization of the compound's structure could lead to more potent inhibitors with therapeutic potential.

The development of this compound has also been facilitated by advancements in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques allow for precise characterization of the molecule's structure and purity, ensuring its reliability for downstream applications. Additionally, computational chemistry tools have been employed to predict the compound's physicochemical properties and interactions with biological systems.

Looking ahead, ongoing research is focused on expanding the versatility of this compound by introducing additional functional groups or modifying its stereochemistry. For instance, replacing the fluorophenyl group with other aromatic substituents could yield derivatives with enhanced bioactivity or selectivity. Furthermore, exploring its compatibility with click chemistry reactions could open new avenues for rapid assembly of complex molecules.

In conclusion, CAS No. 511272-51-8 represents a versatile and multifunctional molecule that bridges organic synthesis with advanced materials science and pharmacology. Its unique combination of structural features makes it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in driving innovation in modern chemistry.

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